Cas no 2228164-38-1 (5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2228164-38-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5900888
• PubChem ID: 165880775
• Update Time: 2025-06-08

5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol
• EN300-1816856
• 2228164-38-1
• 5-methoxy-2-[(3-methylazetidin-3-yl)oxy]phenol

• Inchi： 1S/C11H15NO3/c1-11(6-12-7-11)15-10-4-3-8(14-2)5-9(10)13/h3-5,12-13H,6-7H2,1-2H3
• InChI Key： YWQXCUYVGLMJMR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1O)OC)C1(C)CNC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Additional information on 5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol

Comprehensive Overview of 5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2228164-38-1)

The compound 5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2228164-38-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and relevance in contemporary scientific discussions, aligning with trending topics such as drug discovery, medicinal chemistry, and bioactive compounds.

Structurally, 5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol combines a phenolic core with a 3-methylazetidine moiety, a configuration that enhances its bioactivity. The presence of the methoxy group at the 5-position and the azetidine ring at the 2-position contributes to its stability and interaction with biological targets. Researchers have explored its potential as a scaffold for designing novel therapeutic agents, particularly in areas like neurological disorders and anti-inflammatory drugs.

In the context of synthetic chemistry, the preparation of CAS No. 2228164-38-1 involves multi-step organic reactions, including etherification and ring formation strategies. Recent advancements in green chemistry have also influenced its synthesis, with efforts to minimize hazardous byproducts and improve yield efficiency. This aligns with the growing demand for sustainable chemical processes in the industry.

The compound's relevance extends to computational chemistry and molecular modeling, where its interactions with enzymes and receptors are simulated to predict efficacy. Such studies are pivotal in virtual screening campaigns, a hot topic in AI-driven drug development. Users frequently search for terms like "azetidine derivatives in medicine" or "phenolic compounds in drug design," reflecting broader interest in its applications.

From a commercial perspective, 5-methoxy-2-(3-methylazetidin-3-yl)oxyphenol is cataloged by suppliers specializing in high-purity research chemicals. Its niche market caters to academic and industrial labs focusing on lead optimization and structure-activity relationship (SAR) studies. Quality control measures, such as HPLC and NMR spectroscopy, ensure its suitability for rigorous experimental protocols.

Emerging trends also highlight its potential in cosmeceuticals, where phenolic derivatives are valued for their antioxidant properties. This intersects with consumer searches for "natural bioactive ingredients" and "skin-care actives," further broadening its appeal. However, rigorous safety assessments remain essential before any commercial adoption.

In summary, CAS No. 2228164-38-1 represents a versatile compound at the intersection of organic synthesis, pharmacology, and materials science. Its study addresses key questions in modern research, from "how to optimize azetidine-based drugs" to "what are the eco-friendly synthesis routes for phenolic compounds." As scientific inquiry evolves, this molecule continues to offer promising avenues for innovation.